Cas no 1261861-75-9 (3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261861-75-9
• MF: C₁₁H₈ClF₅O₃
• MW: 318.624440193176
• CID: 4989209
• Update Time: 2025-06-13

3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8ClF5O3/c12-4-3-8(18)7-2-1-6(20-11(15,16)17)5-9(7)19-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： ZITCEOZPRYDBKM-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1OC(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261861-75-9)

The compound 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261861-75-9) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethoxy and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated organic compounds like 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone has surged, driven by their enhanced metabolic stability and bioavailability. This compound's CAS No. 1261861-75-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its structural complexity and functional diversity align with current trends in precision medicine, where tailored molecular designs are critical for targeting specific biological pathways.

One of the key advantages of 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone is its versatility in synthetic transformations. The chloro and fluorinated alkoxy substituents provide multiple sites for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly valuable in high-throughput screening campaigns, where rapid diversification of chemical scaffolds is essential for identifying lead compounds.

From an industrial perspective, the synthesis of CAS No. 1261861-75-9 involves advanced fluorination techniques, which are a hot topic in modern organic chemistry. Innovations in fluorination methodologies, such as late-stage fluorination and catalytic C-F bond formation, have significantly improved the accessibility of such compounds. These advancements address the challenges associated with introducing fluorine atoms into complex molecules, a subject frequently explored in academic and industrial research.

The environmental and regulatory aspects of fluorinated compounds like 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone are also under scrutiny. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. This aligns with broader societal concerns about the environmental impact of chemical manufacturing, making CAS No. 1261861-75-9 a relevant case study in eco-friendly process development.

In summary, 3-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261861-75-9) represents a compelling example of how fluorinated aromatic ketones are shaping the future of drug discovery and agrochemical innovation. Its structural features, synthetic versatility, and alignment with contemporary research trends make it a compound of enduring interest to scientists and industry professionals alike.